Ethyl 2-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-methoxy-1-methyl-6-oxopyridine-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H22N2O5S/c1-4-26-19(24)16-11-7-5-6-8-14(11)27-18(16)20-17(23)12-10-21(2)15(22)9-13(12)25-3/h9-10H,4-8H2,1-3H3,(H,20,23)
• InChI Key: LRFQUQPGETUDGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CN(C(=O)C=C3OC)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

This compound is a complex organic molecule, likely used in advanced chemical research. It contains several functional groups, including an ester, a carboxamide, a methoxy group, and a tetrahydrobenzo[b]thiophene ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or cyclocondensation.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, X-ray diffraction, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the ester group could undergo hydrolysis, and the carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include measuring its melting point, determining its solubility in various solvents, and characterizing its spectral properties.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• The compound’s complex structure suggests potential as a drug scaffold. Researchers explore its interactions with biological targets, aiming to design novel pharmaceuticals. .

Materials Science and Organic Electronics

• Organic semiconductors play a crucial role in flexible electronics. Ethyl 2-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate could serve as a building block for organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). .

Photovoltaics and Solar Cells

• Organic photovoltaic materials offer lightweight, flexible alternatives to traditional silicon-based solar cells. Researchers explore the compound’s absorption properties, energy levels, and charge separation efficiency.

Supramolecular Chemistry and Host-Guest Systems

• The compound’s carboxamido and thiophene moieties make it an interesting candidate for supramolecular assemblies. .

Catalysis and Green Chemistry

• Transition metal complexes derived from this compound could serve as catalysts. Researchers investigate their ability to promote organic transformations, such as C–C bond formation or oxidation reactions.

Bioimaging and Fluorescent Probes

• Fluorescent molecules find applications in bioimaging and diagnostics. By modifying the compound, scientists aim to create fluorescent probes for cellular imaging. .

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, it would depend on the biological target. If it’s a reagent, it would depend on the reaction it’s used in.

Safety and Hazards

Without specific information on this compound, it’s hard to say what its safety and hazards might be. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be explored for use in pharmaceuticals, as a reagent in chemical synthesis, or for other purposes.